
Detecting NICE-3 (C1orf43): A Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NIC3

Cat. No.: B15601649 Get Quote

Application Notes and Protocols for the detection of NICE-3 (Chromosome 1 open reading

frame 43), a protein implicated in oncogenic pathways.

Introduction
NICE-3, also known as Chromosome 1 open reading frame 43 (C1orf43), is a protein of

growing interest in cancer research. Studies have identified NICE-3 as an oncogenic factor in

hepatocellular carcinoma and lung adenocarcinoma. Its mechanism of action has been linked

to the promotion of cell proliferation, colony formation, and cell cycle progression through the

AKT/mTORC1 signaling pathway. Given its potential as a therapeutic target and biomarker,

reliable methods for the detection and quantification of NICE-3 protein are essential for

advancing research and drug development.

These application notes provide detailed protocols for the detection of NICE-3 protein using

common laboratory techniques, including Western Blotting, Enzyme-Linked Immunosorbent

Assay (ELISA), Immunohistochemistry (IHC), and Flow Cytometry.

Quantitative Data Summary
The following tables summarize typical experimental parameters for the detection of NICE-3

protein. These values should be considered as a starting point, and optimization is

recommended for specific experimental conditions.
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Technique Parameter Value/Range Source

Western Blot
Primary Antibody

Dilution
1:500 - 1:2000

Commercial Antibody

Datasheet

Sample Type
Human Muscle Tissue

Lysate

Commercial Antibody

Datasheet

Molecular Weight ~29 kDa
Commercial Antibody

Datasheet

Immunohistochemistry
Primary Antibody

Dilution
1:50 - 1:200

Commercial Antibody

Datasheet

Antigen Retrieval
Heat-induced (Citrate

buffer, pH 6.0)
Generic Protocol

Localization Cytoplasmic
Commercial Antibody

Datasheet

ELISA Sample Types

Serum, Plasma, Cell

Culture Supernates,

Cell Lysates, Tissue

Homogenates

Commercial Kit

Datasheet

Detection Range Varies by kit
Commercial Kit

Datasheet

Flow Cytometry Fixation 4% Paraformaldehyde Generic Protocol

Permeabilization
Saponin or Triton X-

100
Generic Protocol

Signaling Pathway and Experimental Workflows
NICE-3 Signaling Pathway
NICE-3 has been shown to be involved in the AKT/mTORC1 signaling pathway, which is a

critical regulator of cell growth, proliferation, and survival. The following diagram illustrates the

proposed mechanism.
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NICE-3 in the AKT/mTORC1 Signaling Pathway
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Western Blot Workflow for NICE-3 Detection

1. Sample Preparation
(Lysis and Protein Quantification)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(to PVDF or Nitrocellulose Membrane)

4. Blocking
(5% non-fat milk or BSA in TBST)

5. Primary Antibody Incubation
(Anti-C1orf43, 4°C overnight)

6. Secondary Antibody Incubation
(HRP-conjugated, 1 hour at RT)

7. Detection
(Chemiluminescence)

8. Data Analysis
(Densitometry)
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ELISA Workflow for NICE-3 Quantification

1. Coat Plate
(with capture antibody)

2. Block Plate

3. Add Samples and Standards

4. Add Detection Antibody

5. Add Enzyme Conjugate
(e.g., Streptavidin-HRP)

6. Add Substrate
(e.g., TMB)

7. Stop Reaction

8. Read Absorbance
(at 450 nm)
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IHC Workflow for NICE-3 Localization

1. Deparaffinization and Rehydration

2. Antigen Retrieval
(Heat-induced)

3. Peroxidase Blocking

4. Blocking
(Normal serum)

5. Primary Antibody Incubation
(Anti-C1orf43)

6. Secondary Antibody Incubation
(Biotinylated)

7. Enzyme Conjugate Incubation
(Streptavidin-HRP)

8. Chromogen Detection
(DAB)

9. Counterstaining
(Hematoxylin)

10. Dehydration and Mounting
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Flow Cytometry Workflow for Intracellular NICE-3

1. Prepare Single-Cell Suspension

2. Surface Staining (Optional)

3. Fixation
(4% PFA)

4. Permeabilization
(Saponin or Triton X-100)

5. Intracellular Staining
(Anti-C1orf43)

6. Washing

7. Data Acquisition
(Flow Cytometer)

8. Data Analysis
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To cite this document: BenchChem. [Detecting NICE-3 (C1orf43): A Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601649#techniques-for-nice-3-protein-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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